Cas no 56699-18-4 (Methyl 4-Bromocrotonate)
Methyl 4-Bromocrotonate structure
Product Name:Methyl 4-Bromocrotonate
CAS No:56699-18-4
MF:C5H7BrO2
MW:179.011881113052
CID:1602988
PubChem ID:44118704
Update Time:2025-04-21
Methyl 4-Bromocrotonate Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid, 4-bromo-, methyl ester, (Z)-
- SCHEMBL13308198
- (Z)-Methyl 4-bromobut-2-enoate
- 56699-18-4
- CS-0369102
- (Z)-Methyl4-bromobut-2-enoate
- Methyl 4-Bromocrotonate
-
- Inchi： 1S/C5H7BrO2/c1-8-5(7)3-2-4-6/h2-3H,4H2,1H3/b3-2-
- InChI Key： RWIKCBHOVNDESJ-IHWYPQMZSA-N
- SMILES： BrC/C=C\C(=O)OC
Computed Properties
- Exact Mass: 177.96291
- Monoisotopic Mass: 177.963
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 98.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 1.1
Experimental Properties
- PSA: 26.3
Methyl 4-Bromocrotonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M220365-250mg |
Methyl 4-Bromocrotonate |
56699-18-4 | 250mg |
$161.00 | 2023-05-18 | ||
| TRC | M220365-500mg |
Methyl 4-Bromocrotonate |
56699-18-4 | 500mg |
$259.00 | 2023-05-18 | ||
| TRC | M220365-2.5g |
Methyl 4-Bromocrotonate |
56699-18-4 | 2.5g |
$ 930.00 | 2022-06-04 | ||
| TRC | M220365-2500mg |
Methyl 4-Bromocrotonate |
56699-18-4 | 2500mg |
$1126.00 | 2023-05-18 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1439772-1g |
(Z)-Methyl 4-bromobut-2-enoate |
56699-18-4 | 95% | 1g |
￥1225.00 | 2024-05-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1439772-5g |
(Z)-Methyl 4-bromobut-2-enoate |
56699-18-4 | 95% | 5g |
￥4491.00 | 2024-05-08 |
Methyl 4-Bromocrotonate Related Literature
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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